Cas no 81710-06-7 (5-Tert-butyl-2,2-dimethyl-1,3-dioxane-4,6-dione)

• Product Name: 5-Tert-butyl-2,2-dimethyl-1,3-dioxane-4,6-dione
• CAS No: 81710-06-7
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 2803168
• PubChem ID: 12858637
• Update Time: 2025-04-21

5-Tert-butyl-2,2-dimethyl-1,3-dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• DTXSID80511649
• 5-tert-butyl-2,2-dimethyl-[1,3]dioxane-4,6-dione
• 81710-06-7
• SCHEMBL12040077
• 5-Tert-butyl-2,2-dimethyl-1,3-dioxane-4,6-dione

• Inchi： 1S/C10H16O4/c1-9(2,3)6-7(11)13-10(4,5)14-8(6)12/h6H,1-5H3
• InChI Key： DJKKCATWPZSCPZ-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OC1(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 200.10485899Da
• Monoisotopic Mass: 200.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6Ų